N-(benzo[b]thiophen-5-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(1-benzothiophen-5-yl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H18N2O3S3/c21-18(19-15-3-4-16-14(12-15)7-11-24-16)13-5-8-20(9-6-13)26(22,23)17-2-1-10-25-17/h1-4,7,10-13H,5-6,8-9H2,(H,19,21)
• InChI Key: SJKJBIUQACDQDA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC3=C(C=C2)SC=C3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C18H18N2O3S3
• Molecular Weight: 406.5 g/mol

Description

N-(benzo[b]thiophen-5-yl)-1-(thiophen-2-ylsulfonyl)piperidine-4-carboxamide, also known as BTSP, is a small molecule that has gained significant attention in the scientific community due to its potential applications in neuroscience research. BTSP is a selective blocker of the glycine transporter GlyT1, which plays a crucial role in regulating glycine levels in the central nervous system.

Scientific Research Applications

Heterocyclic Synthesis and Pharmacological Potential

• The compound has been utilized in the synthesis of thiophenylhydrazonoacetates leading to the creation of various heterocyclic derivatives. These derivatives include pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine, indicating its versatility in heterocyclic synthesis (Mohareb et al., 2004) Thiophenylhydrazonoacetates in heterocyclic synthesis.

• Additionally, benzo[b]thiophene-2-carboxamide derivatives, closely related to the queried compound, have shown potent activity as urotensin-II receptor antagonists. This highlights its potential in contributing to the development of new therapeutic agents targeting cardiovascular diseases (Lim et al., 2016) Benzo[b]thiophene-2-carboxamide derivatives as potent urotensin-II receptor antagonists.

Antimicrobial and Antituberculosis Activity

• Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, designed by molecular hybridization and synthesized from aryl thioamides, were evaluated for their activity against Mycobacterium smegmatis and Mycobacterium tuberculosis. This research underscores the compound's potential in antimicrobial and antituberculosis therapy (Jeankumar et al., 2013) Thiazole-aminopiperidine hybrid analogues: design and synthesis of novel Mycobacterium tuberculosis GyrB inhibitors.

Anti-Inflammatory and Analgesic Agents

• The compound has also been a precursor in the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines with significant anti-inflammatory and analgesic activities. This further illustrates its application in the development of new therapeutic agents for managing pain and inflammation (Abu‐Hashem et al., 2020) Synthesis of Novel Benzodifuranyl; 1,3,5-Triazines; 1,3,5-Oxadiazepines; and Thiazolopyrimidines Derived from Visnaginone and Khellinone as Anti-Inflammatory and Analgesic Agents.

Antitumor and Antibacterial Activities

• Novel thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives synthesized from the compound have been evaluated for their antitumor and antibacterial activities. This highlights its potential in contributing to the development of new anticancer and antibacterial drugs (Hafez et al., 2017) Synthesis of thiophene and N-substituted thieno[3,2-d] pyrimidine derivatives as potent antitumor and antibacterial agents.